Cas no 139343-89-8 (2H-Bisoxireno[2,3:8,8a]azuleno[4,5-b]furan-7(3aH)-one,octahydro-3a,8c-dimethyl-6-methylene-, (1aR,2aR,3aS,5aS,8aS,8bS,8cS)-)

• Product Name: 2H-Bisoxireno[2,3:8,8a]azuleno[4,5-b]furan-7(3aH)-one,octahydro-3a,8c-dimethyl-6-methylene-, (1aR,2aR,3aS,5aS,8aS,8bS,8cS)-
• CAS No: 139343-89-8
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• CID: 230438
• Update Time: 2024-03-01

2H-Bisoxireno[2,3:8,8a]azuleno[4,5-b]furan-7(3aH)-one,octahydro-3a,8c-dimethyl-6-methylene-, (1aR,2aR,3aS,5aS,8aS,8bS,8cS)- Chemical and Physical Properties

Names and Identifiers

• 2H-Bisoxireno[2,3:8,8a]azuleno[4,5-b]furan-7(3aH)-one,octahydro-3a,8c-dimethyl-6-methylene-, (1aR,2aR,3aS,5aS,8aS,8bS,8cS)-
• (+)-Isoepoxyestafiatin
• 2H-Bisoxireno[2,3:8,8a]azuleno[4,5-b]furan-7(3aH)-one,octahydro-3a,8c-dimethyl-6-methylene-, [1aR-(1aa,2aR*,3ab,5ab,8aa,8bb,8ca)]-
• Isoepoxyestafiatin
• 2H-Bisoxireno[2,3:8,8a]azuleno[4,5-b]furan-7(3aH)-one, octahydro-3a,8c-dimethyl-6-methylene-, (1aR,2aR,3aS,5aS,8aS,8bS,8cS)-

• Inchi： 1S/C15H18O4/c1-7-8-4-5-13(2)15(19-13)6-9-14(3,18-9)11(15)10(8)17-12(7)16/h8-11H,1,4-6H2,2-3H3
• InChI Key： DQRKUDIDIYSHPH-UHFFFAOYSA-N
• SMILES： C=C1C2C(C3C4(C(O4)CC43C(C)(CC2)O4)C)OC1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• XLogP3: 1.303

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 427.5±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives